imidazo[1,2-b][1,2]benzothiazol-3(2H)-one 5,5-dioxide

• IUPAC Name: 5,5-dioxo-2H-imidazo[1,2-b][1,2]benzothiazol-3-one
• InChI: InChI=1S/C9H6N2O3S/c12-8-5-10-9-6-3-1-2-4-7(6)15(13,14)11(8)9/h1-4H,5H2
• InChI Key: VGJSLSKZROWYOF-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N2C(=N1)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C9H6N2O3S
• Molecular Weight: 222.22 g/mol

Description

Imidazo[1,2-b][1,2]benzothiazol-3(2H)-one 5,5-dioxide is a complex organic compound that likely contains an imidazole ring fused with a benzothiazole ring. These types of compounds are often of interest in medicinal chemistry due to their potential biological activities.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-b][1,2]benzothiazol-3(2H)-one 5,5-dioxide is likely to be complex due to the presence of multiple fused rings. The structure would likely be characterized using techniques such as 1H NMR, 13C NMR, HPLC, and MS spectral analysis.

Scientific Research Applications

Pharmaceuticals

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Agrochemicals

. This suggests that imidazo[1,2-b][1,2]benzothiazol-3(2H)-one 5,5-dioxide could potentially be used in this field as well.

Optoelectronic Devices

. This indicates that imidazo[1,2-b][1,2]benzothiazol-3(2H)-one 5,5-dioxide could potentially be used in the creation of optoelectronic devices.

Functional Materials

. This suggests that imidazo[1,2-b][1,2]benzothiazol-3(2H)-one 5,5-dioxide could be used in this application as well.

Catalysis

. This indicates that imidazo[1,2-b][1,2]benzothiazol-3(2H)-one 5,5-dioxide could potentially be used in catalytic processes.

Antimycobacterial Agents

. This suggests that imidazo[1,2-b][1,2]benzothiazol-3(2H)-one 5,5-dioxide could potentially be used as an antimycobacterial agent.